Cas no 339551-18-7 (2-(Benzo[d]oxazol-2-ylthio)butanoic acid)

• Product Name: 2-(Benzo[d]oxazol-2-ylthio)butanoic acid
• CAS No: 339551-18-7
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 918607
• PubChem ID: 2872676
• Update Time: 2025-04-19

2-(Benzo[d]oxazol-2-ylthio)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[d]oxazol-2-ylthio)butanoic acid
• 2-(1,3-benzoxazol-2-ylsulfanyl)butanoic acid
• 2-(1,3-benzoxazol-2-ylthio)butanoic acid(SALTDATA: FREE)
• (2R)-2-(1,3-benzoxazol-2-ylsulfanyl)butanoic acid
• 2-(1,3-benzoxazol-2-ylthio)butanoic acid
• AC1MFJGT
• CBKinase1_001151
• CBKinase1_013551
• ChemDiv3_011756
• CTK4H1522
• ST4120571
• CCG-144355
• CHEMBL1731252
• DTXSID20386797
• HMS2665A13
• MLS000673230
• SR-01000221860
• 339551-18-7
• AKOS017259851
• SMR000314471
• AKOS001853759
• REGID_for_CID_2872676
• IDI1_029314
• SR-01000221860-1
• ASISCHEM C75274
• HMS1506G08
• STK523446

• MDL： MFCD01627693
• Inchi： 1S/C11H11NO3S/c1-2-9(10(13)14)16-11-12-7-5-3-4-6-8(7)15-11/h3-6,9H,2H2,1H3,(H,13,14)
• InChI Key： TYFJBPZESNTBKK-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 237.04600
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 88.63000
• LogP: 2.78310